Cas no 40598-75-2 (1H-INDAZOLE,3-CHLORO-5-METHYL-)

1H-INDAZOLE,3-CHLORO-5-METHYL- structure
40598-75-2 structure
Product Name:1H-INDAZOLE,3-CHLORO-5-METHYL-
CAS No:40598-75-2
MF:C8H7ClN2
MW:166.607580423355
CID:2432363
PubChem ID:18679295
Update Time:2025-04-21

1H-INDAZOLE,3-CHLORO-5-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDAZOLE,3-CHLORO-5-METHYL-
    • 3-chloro-5-methyl-2H-indazole
    • 3-CHLORO-5-METHYL-1H-INDAZOLE
    • 40598-75-2
    • AKOS006327548
    • SCHEMBL7216744
    • MB07636
    • MDL: MFCD09754159
    • Inchi: 1S/C8H7ClN2/c1-5-2-3-7-6(4-5)8(9)11-10-7/h2-4H,1H3,(H,10,11)
    • InChI Key: DVTKFHDZGBPPRP-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C)C=CC2=NN1

Computed Properties

  • Exact Mass: 166.0297759Da
  • Monoisotopic Mass: 166.0297759Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 28.7Ų
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